Cas no 1855658-84-2 (5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine)
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1105564
- 5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine
- 1855658-84-2
-
- Inchi: 1S/C8H13BrN4O2/c9-7-11-8(10)12-13(7)5-15-6-2-1-3-14-4-6/h6H,1-5H2,(H2,10,12)
- InChI Key: FUNPFWSXLDJJPM-UHFFFAOYSA-N
- SMILES: BrC1=NC(N)=NN1COC1COCCC1
Computed Properties
- Exact Mass: 276.02219g/mol
- Monoisotopic Mass: 276.02219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 75.2Ų
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1105564-0.05g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 95% | 0.05g |
$1068.0 | 2023-10-27 | |
| Enamine | EN300-1105564-0.1g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 95% | 0.1g |
$1119.0 | 2023-10-27 | |
| Enamine | EN300-1105564-0.25g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 95% | 0.25g |
$1170.0 | 2023-10-27 | |
| Enamine | EN300-1105564-0.5g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 95% | 0.5g |
$1221.0 | 2023-10-27 | |
| Enamine | EN300-1105564-1.0g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 1g |
$1701.0 | 2023-06-10 | ||
| Enamine | EN300-1105564-2.5g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 95% | 2.5g |
$2492.0 | 2023-10-27 | |
| Enamine | EN300-1105564-5.0g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 5g |
$4930.0 | 2023-06-10 | ||
| Enamine | EN300-1105564-10.0g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 10g |
$7312.0 | 2023-06-10 | ||
| Enamine | EN300-1105564-1g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 95% | 1g |
$1272.0 | 2023-10-27 | |
| Enamine | EN300-1105564-5g |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine |
1855658-84-2 | 95% | 5g |
$3687.0 | 2023-10-27 |
5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine
Professional Introduction to Compound with CAS No. 1855658-84-2 and Product Name: 5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine
The compound with the CAS number 1855658-84-2 and the product name 5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in therapeutic interventions. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological relevance.
At the core of this compound's structure is a triazole ring, which is a six-membered aromatic heterocycle containing three nitrogen atoms. The presence of nitrogen atoms in the triazole ring imparts a high degree of electrophilicity, making it a versatile scaffold for further functionalization. This feature is particularly valuable in medicinal chemistry, where the ability to modify and tailor molecular structures is crucial for optimizing biological activity. The bromo substituent at the 5-position of the triazole ring further enhances its reactivity, providing a handle for further chemical transformations such as cross-coupling reactions, which are widely employed in drug synthesis.
The other critical component of this compound is the (oxan-3-yloxy)methyl side chain, which is attached to the 1-position of the triazole ring. This side chain introduces an oxygen-containing heterocycle (oxane) linked to a methylene group. The oxane ring, being part of a tetrahydropyranone-like structure, contributes to the overall flexibility and solubility of the molecule. Additionally, the oxygen atom in the oxane ring can participate in hydrogen bonding interactions with biological targets, potentially enhancing binding affinity and selectivity. The methylene group serves as a linker, connecting the triazole core to the oxane moiety and allowing for further derivatization if needed.
Recent advancements in pharmaceutical research have highlighted the importance of triazole derivatives in drug discovery. Triazoles have been incorporated into various therapeutic agents due to their ability to modulate biological pathways involved in inflammation, infection, and cancer. For instance, triazole-containing compounds have shown promise as antifungal agents by inhibiting fungal cell wall biosynthesis. Moreover, triazole derivatives have been explored as kinase inhibitors, targeting enzymes that play critical roles in cancer cell proliferation and survival.
The bromo substituent in this compound not only enhances its reactivity but also plays a role in determining its pharmacokinetic properties. Bromine atoms are known to influence metabolic stability and binding interactions with biological targets. In some cases, brominated compounds exhibit improved bioavailability compared to their non-brominated counterparts due to their enhanced lipophilicity and resistance to metabolic degradation.
The (oxan-3-yloxy)methyl side chain adds another layer of complexity to this molecule's biological profile. Oxane-containing compounds have been reported to exhibit various pharmacological effects, including anti-inflammatory and analgesic properties. The oxygen atom in the oxane ring can engage in hydrogen bonding with polar residues on protein targets, potentially increasing binding affinity. Additionally, the methylene group can serve as a pivot point for conformational flexibility, allowing the molecule to adopt multiple orientations that optimize interactions with biological receptors.
Current research efforts are focused on developing novel scaffolds that combine multiple pharmacophoric elements into a single molecular entity. The compound described here exemplifies this approach by integrating a triazole core with a bromo substituent and an (oxan-3-yloxy)methyl side chain. Such multifunctional molecules are designed to simultaneously target multiple pathways or enhance specific interactions with biological targets. For example, combining a triazole moiety with an oxygen-rich side chain could lead to compounds that exhibit both anti-inflammatory and anticancer activities.
In conclusion, 5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features—combining a reactive triazole ring with a bromo substituent and an (oxan-3-yloxy)methyl side chain—make it a versatile scaffold for developing novel therapeutic agents. The potential applications of this compound span various therapeutic areas, including oncology, inflammation management, and infectious diseases. Continued investigation into its biological activity and pharmacokinetic properties will be essential for evaluating its full therapeutic potential.
1855658-84-2 (5-bromo-1-[(oxan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)